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Introduction
Water hardness is a critical parameter in numerous scientific and industrial applications,

primarily caused by the presence of dissolved divalent cations, mainly calcium (Ca²⁺) and

magnesium (Mg²⁺). The quantification of these ions is essential in fields ranging from

pharmaceutical manufacturing and drug development to environmental monitoring and quality

control. This application note provides a detailed protocol for the determination of calcium

hardness in water samples through complexometric titration using ethylenediaminetetraacetic

acid (EDTA) and murexide as the indicator. Murexide (ammonium purpurate) is a metal-ion

indicator that forms a complex with calcium ions, exhibiting a distinct color change at the

endpoint of the titration, allowing for accurate quantification.[1][2][3] This method is highly

specific for calcium at a high pH, as magnesium ions are precipitated out of the solution as

magnesium hydroxide.[4][5]

Principle of the Method
The determination of calcium hardness using murexide is based on a complexometric titration

with EDTA. EDTA is a hexadentate chelating agent that forms stable, 1:1 stoichiometric

complexes with metal ions like Ca²⁺. The reaction is carried out at a pH of 12-13, which is

achieved by adding a sodium hydroxide solution. At this high pH, any magnesium ions present

in the sample precipitate as magnesium hydroxide (Mg(OH)₂), thus preventing their

interference with the titration.
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Murexide is added to the sample as an indicator. In the alkaline solution, murexide forms a

pink-colored complex with the free calcium ions. During the titration with a standardized EDTA

solution, the EDTA first reacts with any free Ca²⁺ ions. Once all the free Ca²⁺ has been

complexed by EDTA, the EDTA then displaces the murexide from the calcium-murexide
complex. This is because the Ca²⁺-EDTA complex is more stable than the Ca²⁺-murexide
complex. The release of the free murexide indicator into the solution results in a color change

from pink to purple, signaling the endpoint of the titration.

Experimental Protocols
1. Reagent Preparation

0.01 M EDTA Standard Solution:

Accurately weigh 3.723 g of analytical reagent grade disodium

ethylenediaminetetraacetate dihydrate (Na₂H₂Y·2H₂O).

Dissolve the EDTA in deionized water in a 1 L volumetric flask.

Make up to the mark with deionized water and mix thoroughly.

Store in a polyethylene bottle.

Sodium Hydroxide Solution (1 M):

Carefully dissolve 40 g of sodium hydroxide (NaOH) pellets in approximately 800 mL of

deionized water in a beaker (Note: this is an exothermic reaction).

Allow the solution to cool to room temperature.

Transfer the solution to a 1 L volumetric flask and make up to the mark with deionized

water.

Murexide Indicator Powder:

Grind 0.2 g of murexide (ammonium purpurate) with 100 g of solid sodium chloride (NaCl)

using a mortar and pestle until a homogeneous mixture is obtained.
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Store the indicator powder in a tightly sealed, light-resistant container. This dry mixture is

stable for an extended period.

2. Sample Preparation

Collect the water sample in a clean container.

If the sample contains suspended solids, filter it through a 0.45 µm filter paper.

If the expected calcium hardness is high, dilute the sample with deionized water to bring the

concentration within the optimal range for the titration. A dilution that results in a titrant

volume of 15-25 mL is ideal.

3. Titration Procedure

Pipette 50.0 mL of the water sample (or a diluted aliquot) into a 250 mL Erlenmeyer flask.

Add 2.0 mL of 1 M NaOH solution to the flask to raise the pH to 12-13. Swirl the flask to mix.

A precipitate of Mg(OH)₂ may form if magnesium is present.

Add a small scoop (approximately 0.1-0.2 g) of the murexide indicator powder to the flask.

The solution should turn a pink or rose-red color.

Rinse a burette with the 0.01 M EDTA solution and then fill it, ensuring no air bubbles are

present in the tip. Record the initial burette reading.

Titrate the sample with the 0.01 M EDTA solution while continuously swirling the flask.

As the endpoint approaches, the color will begin to change. Add the EDTA dropwise until the

color changes from pink to a distinct purple.

Record the final burette reading. The volume of EDTA used is the difference between the

final and initial readings.

Repeat the titration at least two more times with fresh aliquots of the same sample to ensure

concordant results (titre values should be within 0.1 mL of each other).

Data Presentation
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The results of the titrations should be recorded in a clear and organized manner to facilitate

calculation and comparison.

Table 1: Titration Volumes for Calcium Hardness Determination

Replicate
Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of EDTA
Used (mL)

1 0.10 15.60 15.50

2 15.60 31.05 15.45

3 0.25 15.75 15.50

Average 15.48

Calculation of Calcium Hardness

The concentration of calcium hardness is typically expressed in mg/L of CaCO₃. The

calculation is as follows:

Calcium Hardness (as mg/L CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

V_EDTA = Average volume of EDTA used in the titration (in L)

M_EDTA = Molarity of the EDTA solution (in mol/L)

100.09 = Molar mass of CaCO₃ (in g/mol )

1000 = Conversion factor from g to mg

V_sample = Volume of the water sample used (in L)

Example Calculation:

Using the average volume from Table 1:
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Calcium Hardness = (0.01548 L × 0.01 mol/L × 100.09 g/mol × 1000 mg/g) / 0.050 L Calcium

Hardness = 309.88 mg/L CaCO₃

Table 2: Summary of Calcium Hardness Results for Different Water Samples

Sample ID
Average Volume of EDTA
(mL)

Calcium Hardness (mg/L
CaCO₃)

Tap Water 15.48 309.88

Bottled Mineral Water 22.15 443.40

Industrial Effluent 8.75 175.16
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Caption: Experimental workflow for calcium hardness determination.
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Caption: Chemical pathway of color change at the endpoint.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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